BE“GHE Foundational & Exploratory

Check Availability & Pricing

triphenylbismuth diacetate CAS number and
physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triphenylbismuth Diacetate

Cat. No.: B2386477

An In-depth Technical Guide to Triphenylbismuth Diacetate

This technical guide provides a comprehensive overview of triphenylbismuth diacetate,
including its chemical and physical properties, experimental protocols for its synthesis and
application, and its roles in various research and development fields. This document is
intended for researchers, scientists, and professionals in drug development and materials
science.

Chemical and Physical Properties

Triphenylbismuth diacetate is an organometallic compound valued for its role in organic
synthesis and catalysis.[1] Its key physical and chemical properties are summarized below.
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Property Value Citations
CAS Number 7239-60-3 [112][3114]
Molecular Formula C22H21BiO4 [1][2][3]14]
Molecular Weight 558.39 g/mol [11[3114]
White to yellow or pale yellow
Appearance
powder/crystal.[1][2][3][4]
Melting Point ~170 °C (with decomposition) [1][2]I5]
Purity >98% (11131141
Bis(acetato-
Synonyms O)triphenylbismuth, [1][41[6]
Diacetoxytriphenylbismuth
. No data available for water
Solubility N
solubility.[2][5]
Store at room temperature,
Storage

sensitive to air.[1][3]

Experimental Protocols

While detailed, step-by-step laboratory procedures are proprietary and vary by manufacturer,
the following sections outline the general methodologies for the synthesis and catalytic
application of triphenylbismuth diacetate based on available chemical literature.

Synthesis of Triarylbismuth Diacetates

A convenient method for the synthesis of triarylbismuth diacetates involves the oxidation of
triarylbismuthines. One reported method utilizes sodium perborate in acetic acid under mild
conditions to achieve good yields.[7]

General Reaction Scheme: ArsBi + Oxidizing Agent (in Acetic Acid) — ArsBi(OAc):2

The workflow for this synthesis is illustrated in the diagram below.
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Caption: General workflow for the synthesis of

Triphenylbismuth Diacetate.

Catalytic Application: N-Phenylation of Azoles

Triphenylbismuth diacetate serves as an effective reagent for the arylation of various

compounds.[1] For instance, it is used for the N-phenylation of azole derivatives. This reaction

is typically catalyzed by a copper salt, such as
yields of the N-phenylated products.[7]

cupric acetate, and results in moderate to good

General Reaction Scheme: Azole-H + Ph3Bi(OAc)2 --(Cu(OAc)2)--> Azole-Ph

The experimental workflow for this catalytic application is depicted below.
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Catalytic N-Phenylation Workflow
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Caption: Workflow for N-phenylation using Triphenylbismuth Diacetate.

Applications in Research and Development

Triphenylbismuth diacetate is a versatile compound with applications spanning several
scientific disciplines due to its unique reactivity.[1]

¢ Organic Synthesis: It is a key reagent for creating carbon-carbon and carbon-heteroatom
bonds.[1]

o Catalysis: It functions as an effective catalyst, enhancing reaction rates and yields in various
organic syntheses.[1]

o Pharmaceutical Development: The compound is utilized in the development of new drugs.
Bismuth compounds, in general, are studied for their potential in cancer research and as
antimicrobial agents for developing new treatments for infections.[1][8][9][10]
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+ Materials Science: It is used in formulating advanced materials like polymers and coatings
that require specific thermal or electrical properties.[1]

The logical relationship between the properties of triphenylbismuth diacetate and its
applications is outlined in the following diagram.
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Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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